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Compound of Interest

Compound Name:
3-(1H-1,2,4-Triazol-1-

ylmethyl)benzaldehyde

CAS No.: 876316-30-2

Cat. No.: B1613006

Get Quote

Abstract
The molecular formula C10H9N3O represents a critical chemical space in medicinal chemistry,

most notably occupied by phenacyl triazoles (e.g., 2-(1H-1,2,4-triazol-1-yl)-1-phenylethanone).

These derivatives serve as essential pharmacophores for antifungal agents (azole class) and

versatile intermediates in "Click" chemistry (1,2,3-triazoles). This guide provides a rigorous

analysis of the molecular weight (187.20 g/mol ), synthetic pathways, and orthogonal analytical

validation protocols required for drug development workflows.

Part 1: Physicochemical Profile[1]
Precise molecular weight determination is the cornerstone of quantitative analysis and

stoichiometric calculations. For C10H9N3O, the distinction between Average Molecular Weight

(for weighing) and Monoisotopic Mass (for Mass Spectrometry) is vital.
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Parameter Value Unit Notes

Molecular Formula C₁₀H₉N₃O - -

Average Molecular

Weight
187.20 g/mol

Used for molarity

calculations.[1][2]

Monoisotopic Mass 187.0746 Da
Used for HRMS

([M+H]⁺ = 188.0818).

Exact Mass 187.0746 g/mol
Based on ¹²C, ¹H, ¹⁴N,

¹⁶O.

Heavy Atom Count 14 - -

Topological Polar

Surface Area
~50-60 Å²

Varies by isomer

(1,2,3 vs 1,2,4).

LogP (Predicted) 0.8 - 1.2 -
Lipophilic, membrane

permeable.

Structural Isomerism
The formula C10H9N3O primarily refers to two biologically distinct scaffolds:

1,2,4-Triazole Derivative:2-(1H-1,2,4-triazol-1-yl)-1-phenylethanone.[3]

Relevance: Precursor to antifungal drugs (e.g., Fluconazole analogs).

Structure: Phenacyl group attached to N1 of the 1,2,4-triazole ring.

1,2,3-Triazole Derivative:2-(1H-1,2,3-triazol-1-yl)-1-phenylethanone.

Relevance: Product of CuAAC "Click" chemistry between phenacyl azide and acetylene

(or reversed functionality).
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Note: Amrinone (Inamrinone) also shares the formula C10H9N3O but is a bipyridine derivative.

It is excluded from this guide as it is not a triazole.

Part 2: Synthetic Methodologies
As a Senior Scientist, I recommend selecting the synthetic route based on the desired nitrogen

positioning. The N-Alkylation route is preferred for 1,2,4-triazoles, while Cycloaddition is

mandatory for 1,2,3-triazoles.

Workflow Visualization (Synthesis)

Fig 1: Nucleophilic Substitution Pathway for C10H9N3O Synthesis
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Protocol: N-Alkylation (1,2,4-Triazole Target)
Objective: Synthesize 2-(1H-1,2,4-triazol-1-yl)-1-phenylethanone.

Reagents:

2-Bromoacetophenone (1.0 eq)

1,2,4-Triazole (1.2 eq)[3]
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Potassium Carbonate (

) (2.0 eq)

Solvent: Acetone or Acetonitrile (Dry)

Step-by-Step Methodology:

Activation: Dissolve 1,2,4-triazole in dry acetone. Add anhydrous

. Stir at Room Temperature (RT) for 30 minutes. Why: This deprotonates the triazole,
increasing nucleophilicity.

Addition: Cool the mixture to 0°C. Add 2-Bromoacetophenone dropwise. Why: The reaction

is exothermic; cooling prevents formation of O-alkylated byproducts.

Reflux: Allow to warm to RT, then reflux at 60°C for 4-6 hours. Monitor via TLC (Mobile

phase: Hexane/EtOAc 1:1).

Workup: Filter off the inorganic salts (

, Excess

). Evaporate the solvent under reduced pressure.

Purification: Recrystallize from Ethanol/Water.

Yield Check: Expected yield 75-85%.

Part 3: Analytical Validation (QC)
Trustworthiness in data comes from orthogonal validation. You must confirm structure using

both Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Mass Spectrometry Fragmentation Logic
For C10H9N3O, the fragmentation pattern is distinct. The cleavage usually occurs at the bond

between the carbonyl carbon and the methylene group, or the methylene-triazole bond.
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Fig 2: ESI-MS Fragmentation Pathway for Phenacyl Triazoles
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NMR Interpretation Guide (¹H NMR, 400 MHz, CDCl₃)
To validate the C10H9N3O structure, look for these diagnostic signals:

Triazole Protons (2H):

1,2,4-Triazole:[4][3][5][6][7][8][9][10] Two distinct singlets around δ 7.9 ppm and δ 8.2 ppm

(C3-H and C5-H).

1,2,3-Triazole:[6][11][12][13] One singlet around δ 7.5-8.0 ppm (C4-H or C5-H depending

on substitution).

Methylene Linker (2H):

A sharp singlet at δ 5.6 – 5.8 ppm. Note: If this signal is split, it indicates chirality or

restricted rotation, which is rare in this specific unhindered ketone.

Aromatic Ring (5H):
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Multiplets in the δ 7.4 – 8.0 ppm range (Benzoyl pattern).

Part 4: Biological Relevance & Applications[5]
The Pharmacophore
The C10H9N3O scaffold adheres to Lipinski’s Rule of 5, making it an ideal fragment for drug

discovery:

MW < 500: (187.20) ✅

H-Bond Donors < 5: (0) ✅

H-Bond Acceptors < 10: (4) ✅

LogP < 5: (~1.0) ✅

Mechanism of Action (Antifungal Context)
The triazole nitrogen (N4 in 1,2,4-triazoles) binds to the heme iron of the fungal enzyme

Lanosterol 14α-demethylase (CYP51). This inhibition blocks the conversion of lanosterol to

ergosterol, disrupting the fungal cell membrane.

Critical Application Note: In drug development, the ketone group in C10H9N3O is often

reduced to an alcohol (forming C10H11N3O) to create a chiral center, which significantly

enhances binding affinity to the target protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://patents.google.com/patent/CN106397342A/en
https://prepchem.com/ii-2-4-difluoro-2-1h-1-2-4-triazol-1-yl-acetophenone-hydrochloride-str48/
https://pubchem.ncbi.nlm.nih.gov/compound/2-_1H-1_2_4-Triazol-1-yl_acetophenone
https://www.organic-chemistry.org/synthesis/heterocycles/1,2,3-triazoles.shtm
https://www.benchchem.com/product/b1613006?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1613006?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Amrinone | C10H9N3O | CID 3698 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CID 95891 | C10H9N3O | CID 95891 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. CN106397342A - A method of preparing 2',4'-difluoro-2-[1-(1H-1,2,4-
triazolyl)]acetophenone - Google Patents [patents.google.com]

4. 1-Phenyl-2-(1H-1,2,4-triazol-1-yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]

5. globalresearchonline.net [globalresearchonline.net]

6. Application of triazoles in the structural modification of natural products - PMC
[pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

8. prepchem.com [prepchem.com]

9. academic.oup.com [academic.oup.com]

10. tandfonline.com [tandfonline.com]

11. 2H-1,2,3-Triazole synthesis [organic-chemistry.org]

12. arkat-usa.org [arkat-usa.org]

13. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Comprehensive Technical Guide: Molecular Weight and
Characterization of C10H9N3O Triazole Derivatives]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1613006/docs#comprehensive-
technical-guide-molecular-weight-and-characterization-of-c10h9n3o-triazole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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